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Compound of Interest

Compound Name: 4-(4-Nitrophenyl)oxazole

Cat. No.: B079280 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of 4-(4-Nitrophenyl)oxazole, tailored for researchers, scientists, and professionals in

drug development. The following procedures are designed to ensure a safe laboratory

environment and compliance with standard safety practices.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 4-(4-Nitrophenyl)oxazole is not readily available,

data from its structural isomer, 5-(4-Nitrophenyl)-1,3-oxazole, and related nitrophenol

compounds indicate a need for stringent safety measures. The primary hazards are associated

with the nitrophenyl group, which can be toxic and irritating.

1.1. Summary of Potential Hazards
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Hazard Class Description Precautionary Statement

Acute Toxicity (Oral)
Potentially toxic if swallowed.

[1]

P264: Wash hands and any

exposed skin thoroughly after

handling.[2] P270: Do not eat,

drink or smoke when using this

product.[2] P301+P316: IF

SWALLOWED: Get

emergency medical help

immediately.[2]

Skin Corrosion/Irritation May cause skin irritation.[3]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

Serious Eye Damage/Irritation
May cause serious eye

irritation.[3][4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure.[1]

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

1.2. Recommended Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety.
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PPE Category Specifications Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields (conforming to EN

166 or NIOSH standards).[2] A

face shield should be used if

there is a risk of splashing.

Protects against dust particles

and potential splashes.

Skin Protection

   Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile,

neoprene). Check for

breakthrough time and

degradation data from the

glove manufacturer.

Prevents direct skin contact

with the chemical.

   Body Protection

A flame-retardant lab coat or

chemical-resistant apron. For

larger quantities or increased

risk of exposure, wear

impervious clothing.[2]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved full-face

respirator with appropriate

cartridges for organic vapors

and particulates if exposure

limits are exceeded, if irritation

is experienced, or if working in

a poorly ventilated area.[2]

Prevents inhalation of harmful

dust or aerosols.

Operational and Handling Plan
Adherence to a strict operational plan is crucial for the safe handling of 4-(4-
Nitrophenyl)oxazole.

2.1. Engineering Controls
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Ventilation: Always handle this compound in a well-ventilated area.[2] A certified chemical

fume hood is highly recommended.

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[4]

2.2. Handling Protocol

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area by covering surfaces with absorbent, disposable bench paper.

Weighing: Conduct weighing of the solid compound within a fume hood or a ventilated

balance enclosure to minimize dust inhalation.

Transfer: Use appropriate tools (e.g., spatulas, powder funnels) to transfer the solid. Avoid

creating dust.

Cleaning: After handling, thoroughly clean all equipment and the work area. Decontaminate

surfaces with an appropriate solvent and then wash with soap and water.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[2] Do not eat, drink, or smoke in the laboratory.[2]

2.3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.

The storage area should be secure and accessible only to authorized personnel.[2]

Disposal Plan
Proper disposal of 4-(4-Nitrophenyl)oxazole and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

3.1. Waste Characterization
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Waste containing 4-(4-Nitrophenyl)oxazole should be considered hazardous chemical

waste.

3.2. Disposal Protocol

Solid Waste: Collect all solid waste, including contaminated gloves, bench paper, and

disposable labware, in a designated, clearly labeled hazardous waste container.

Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a labeled

hazardous liquid waste container. Do not mix with incompatible waste streams.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous liquid waste. Dispose of the decontaminated

container in accordance with institutional and local regulations.

Regulatory Compliance: All waste must be disposed of through a licensed hazardous waste

disposal facility, following all local, state, and federal regulations.[2]

Emergency Procedures
4.1. First-Aid Measures
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Exposure Route First-Aid Procedure

Ingestion
Rinse mouth with water.[2] Seek immediate

medical attention.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.[2]

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally.[2] Remove contact lenses

if present and easy to do.[2] Seek immediate

medical attention.

4.2. Spills and Leaks

Small Spills: For small spills of solid material, carefully sweep up the powder, avoiding dust

generation. Place the collected material in a sealed container for disposal. Clean the spill

area with a suitable solvent and then wash with soap and water.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material as described for

small spills.

Workflow Diagram for Safe Handling
The following diagram illustrates the key steps for the safe handling of 4-(4-
Nitrophenyl)oxazole from receipt to disposal.
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Safe Handling Workflow for 4-(4-Nitrophenyl)oxazole

Preparation

Handling

Cleanup & Storage

Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Compound

Transfer and Use in Experiment

Clean Equipment and Work Area

Store Compound Securely

Segregate and Label Hazardous Waste

Dispose of Waste via Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-(4-Nitrophenyl)oxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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